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Compound of Interest

Compound Name: Ammonium nitrate phosphate

Cat. No.: B12673135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium nitrate
phosphate in various solvents. The document is intended for researchers, scientists, and
professionals in drug development who require detailed information on the dissolution
characteristics of this compound.

Introduction

Ammonium nitrate phosphate is a compound of significant interest in various fields, including
agriculture as a fertilizer and potentially in other chemical synthesis processes. A thorough
understanding of its solubility in different solvents is crucial for its application, formulation, and
process development. This guide summarizes available quantitative solubility data, details
experimental protocols for solubility determination, and provides visual representations of the
dissolution process and experimental workflows.

Quantitative Solubility Data

The solubility of ammonium nitrate phosphate is influenced by the specific composition of the
salt mixture (i.e., the ratio of ammonium nitrate to ammonium phosphate), the temperature, and
the nature of the solvent. While extensive data on the ternary system of ammonium nitrate,
ammonium phosphate, and various solvents is not widely available in public literature, this
section presents key solubility data for the individual components and a mixture in water.
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Solubility in Water

Water is the most common and critical solvent for ammonium nitrate phosphate. The
solubility of both ammonium nitrate and ammonium phosphate in water is significant and highly
dependent on temperature.

Table 1: Solubility of Ammonium Nitrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)
0 118.3[1]

10 150[2]

20 192[2]

30 242

40 297[2]

50 346[3]

60 410[2]

80 576[2]

100 871[1]

Table 2: Solubility of Diammonium Phosphate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)
0 66.7[4]

25 106.7[4]

60 173.3[4]

Table 3: Co-solubility of Ammonium Nitrate and Diammonium Hydrogen Phosphate in Water at
50 °C[5]
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Mass Fraction

Mass Fraction NHANO3 (%) Mass Fraction H20 (%)
(NH4)2HPO4 (%)

77.0 0.0 23.0
75.6 1.4 23.0
74.4 2.5 23.1
68.9 3.3 27.8
55.6 7.6 36.8
45.6 10.7 43.7
42.3 11.8 45.9
27.9 20.3 51.8
21.8 25.3 52.9
13.3 32.2 545
0.0 47.05 52.95

Solubility in Organic Solvents

The solubility of ammonium nitrate phosphate in organic solvents is generally lower than in
water. Quantitative data for the mixed salt is scarce, but the solubility of ammonium nitrate
provides a useful reference.

Table 4: Solubility of Ammonium Nitrate in Various Organic Solvents

Solubility ( g/100 g of

Solvent Temperature (°C)

solvent)
Methanol 20 17.1[1][6]
Ethanol 20 3.8[1][6]
Acetone - Soluble[1]
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It has been noted that methanol dissolves ammonium phosphates at a slightly higher rate than
ethanol.[7]

Experimental Protocols

This section details the methodologies for determining the solubility of ammonium nitrate
phosphate. The gravimetric method is a fundamental and widely used technique for
establishing the solubility of a solid in a liquid.

Gravimetric Determination of Solubility

This method involves preparing a saturated solution of the solute, taking a known mass of the
solution, evaporating the solvent, and weighing the remaining solute.

Materials:

¢ Ammonium nitrate phosphate salt
e Solvent (e.g., deionized water)

e Analytical balance

e Thermostatic water bath or incubator
o Beakers or flasks with stoppers

e Magnetic stirrer and stir bars

« Filtration apparatus (e.g., syringe filters or vacuum filtration system with filter paper)
e Drying oven

» Desiccator

Procedure:

o Equilibration: Add an excess amount of the ammonium nitrate phosphate salt to a known
volume of the solvent in a sealed flask or beaker. Place the container in a thermostatic bath
set to the desired temperature.
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 Stirring: Continuously agitate the mixture using a magnetic stirrer to facilitate the dissolution
process and ensure equilibrium is reached. The time required to reach equilibrium should be
determined experimentally but is typically 24-48 hours.

e Phase Separation: Once equilibrium is achieved, cease stirring and allow the undissolved
solid to settle.

o Sampling: Carefully withdraw a known volume of the supernatant (the clear saturated
solution) using a pre-weighed syringe and filter to remove any suspended solid particles. The
filtration should be performed at the same temperature as the equilibration to prevent any
change in solubility.

» Weighing the Solution: Immediately weigh the syringe containing the filtered saturated
solution to determine the mass of the solution.

o Evaporation: Transfer the solution from the syringe to a pre-weighed evaporating dish.

e Drying: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate
the solvent without decomposing the solute (e.g., 105°C for water). Dry the sample to a
constant weight.

e Cooling and Final Weighing: Cool the evaporating dish containing the dry solute in a
desiccator to room temperature and then weigh it accurately.

Calculation of Solubility:
The solubility (S) is calculated using the following formula:

S (9/100 g solvent) = [(mass of dish + solute) - (mass of empty dish)] / [(mass of dish +
solution) - (mass of dish + solute)] * 100

Analytical Methods for Concentration Determination

As an alternative to the gravimetric method, the concentration of the saturated solution can be
determined using analytical techniques such as titration or photometry.

o Ammonium Determination: The ammonium concentration can be determined by titration with
a standard solution of sodium hydroxide after the addition of formaldehyde (formol titration)
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or by using an ammonium ion-selective electrode.[8]

e Phosphate Determination: The phosphate concentration can be determined gravimetrically
by precipitation as magnesium ammonium phosphate or by photometric methods, such as
the molybdenum blue method.[9][10]

Visualizations

Dissolution Process of Ammonium Nitrate Phosphate in
Water

The following diagram illustrates the dissolution of ammonium nitrate phosphate in water,
showing the dissociation of the ionic compounds into their constituent ions and their
subsequent hydration by polar water molecules.

Dissociated Ions in Solution Hydrated Ions

Solid Ammonium Nitrate Phosphate W
NH4NO3(s) + (NHa)2HPO4(s) —Dissolution in Hz0_| @—L dration »W
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Click to download full resolution via product page

Caption: Dissolution and hydration of ammonium nitrate phosphate in water.

Experimental Workflow for Gravimetric Solubility
Determination

The following diagram outlines the key steps in the experimental workflow for determining the
solubility of ammonium nitrate phosphate using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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